Cas no 1266252-11-2 (1,4-Bis(HOMSiR)phenyl)

• Product Name: 1,4-Bis(HOMSiR)phenyl
• CAS No: 1266252-11-2
• MF: C₂₄H₃₀O₂Si₂
• MW: 406.664808750153
• MDL: MFCD20922820
• CID: 4584362
• Update Time: 2025-05-20

1,4-Bis(HOMSiR)phenyl Chemical and Physical Properties

Names and Identifiers

• 1,4-BIS(HOMSIR)PHENYL
• ((1,4-Phenylenebis(dimethylsilanediyl))bis(2,1-phenylene))dimethanol
• 2-({4-[(2-Hydroxymethylphenyl)dimethylsilanyl]phenyl}dimethylsilanyl)phenyl]methanol
• 1,4-Bis(HOMSiR)phenyl

• MDL： MFCD20922820
• Inchi： 1S/C24H30O2Si2/c1-27(2,23-11-7-5-9-19(23)17-25)21-13-15-22(16-14-21)28(3,4)24-12-8-6-10-20(24)18-26/h5-16,25-26H,17-18H2,1-4H3
• InChI Key： XPNROKBBEGLIRQ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC([Si](C2C=CC=CC=2CO)(C)C)=CC=1)(C1C=CC=CC=1CO)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 1,4-Bis(HOMSiR)phenyl

1,4-Bis(HOMSiR)phenyl (CAS No. 1266252-11-2): A High-Performance Organosilicon Compound for Advanced Materials

In the rapidly evolving field of advanced materials, 1,4-Bis(HOMSiR)phenyl (CAS No. 1266252-11-2) has emerged as a critical building block for cutting-edge applications. This organosilicon compound, characterized by its unique molecular structure, offers exceptional thermal stability, optical clarity, and compatibility with polymers, making it a sought-after material in industries ranging from electronics to coatings. Researchers and manufacturers are increasingly focusing on silicon-based hybrid materials and functionalized phenyl derivatives, driving demand for specialized compounds like 1,4-Bis(HOMSiR)phenyl.

The compound’s name, 1,4-Bis(HOMSiR)phenyl, reflects its chemical architecture: a phenyl ring substituted at the 1 and 4 positions with HOMSiR (hydroxyl-organomodified silyl) groups. This design enables versatile reactivity, allowing it to serve as a crosslinker or modifier in high-performance silicones and nanocomposites. Recent studies highlight its role in enhancing the mechanical properties of LED encapsulation materials, a hot topic as the global push for energy-efficient lighting intensifies. Users searching for heat-resistant silicone additives or UV-stable coatings will find this compound highly relevant.

One of the most compelling applications of 1,4-Bis(HOMSiR)phenyl lies in flexible electronics, a sector experiencing explosive growth due to wearable technology and foldable displays. Its ability to improve adhesion between inorganic substrates and organic polymers addresses key challenges in thin-film transistors and printed circuits. Industry forums frequently discuss its potential alongside keywords like durable dielectric materials and low-k dielectrics, underscoring its importance in next-generation devices.

From a sustainability perspective, 1,4-Bis(HOMSiR)phenyl aligns with the demand for eco-friendly material innovations. Its compatibility with solvent-free synthesis routes reduces VOC emissions, a priority for manufacturers aiming to meet stringent environmental regulations. Searches for green chemistry solutions and bio-compatible silicones often lead to discussions about this compound’s role in reducing the carbon footprint of industrial processes.

In the realm of optical materials, 1,4-Bis(HOMSiR)phenyl excels due to its high refractive index and transparency. These properties make it ideal for anti-reflective coatings and light-guiding films, particularly in solar panels and display technologies. As interest grows in energy-harvesting surfaces and smart glass, this compound is gaining traction in R&D pipelines worldwide.

For researchers exploring surface modification techniques, 1,4-Bis(HOMSiR)phenyl offers a robust platform. Its hydroxyl groups facilitate covalent bonding with metals and oxides, enabling precise control over surface energy—a feature critical for anti-fouling coatings and microfluidic devices. Online queries about superhydrophobic surfaces or biomaterial interfaces frequently intersect with studies involving this compound.

Looking ahead, the versatility of 1,4-Bis(HOMSiR)phenyl positions it as a cornerstone for multifunctional material systems. Whether optimizing 3D-printed silicones or developing self-healing polymers, its molecular adaptability continues to inspire innovations. As industries prioritize performance and sustainability, this compound’s role is set to expand—making it a focal point for both academic research and industrial applications.